
Application Notes and Protocols for IACS-8803

Author: BenchChem Technical Support Team. Date: April 2026

Compound of Interest

Compound Name: IACS-8803

Cat. No.: B12429112

Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
IACS-8803 is a potent, synthetic cyclic dinucleotide (CDN) agonist of the Stimulator of

Interferon Genes (STING) pathway. As a key mediator of innate immunity, the STING pathway,

upon activation, triggers the production of type I interferons and other pro-inflammatory

cytokines, leading to the priming of an adaptive anti-tumor immune response. The free form of

IACS-8803 can be prone to instability, and for experimental use, the more stable salt forms,

such as IACS-8803 disodium or diammonium, are recommended while retaining the same

biological activity.[1] These application notes provide detailed information on the storage,

handling, and experimental use of IACS-8803.

Chemical and Physical Properties
IACS-8803 and its salt forms are typically supplied as a solid powder.
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Property Value

Chemical Formula C20H23FN10O9P2S2

Molecular Weight 692.53 g/mol

Appearance Solid powder

Solubility
Soluble in DMSO and H2O (ultrasonication may

be required)[1][2]

Purity >98%

Recommended Storage Conditions
Proper storage of IACS-8803 is critical to maintain its stability and activity. The following

conditions are recommended based on the form of the compound.

Solid Form
Duration Temperature Conditions

Short-term (days to weeks) 0 - 4 °C Dry and dark[2]

Long-term (months to years) -20 °C
Dry, dark, and sealed away

from moisture[1][2][3]

Note: IACS-8803 is shipped under ambient temperature as a non-hazardous chemical and is

stable for several weeks during ordinary shipping.[2]

Stock Solutions
Storage Temperature Shelf Life Conditions

-20 °C 1 month
Stored under nitrogen, away

from moisture[1][4]

-80 °C 6 months
Stored under nitrogen, away

from moisture[1][4]
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To prevent degradation from repeated freeze-thaw cycles, it is recommended to aliquot stock

solutions into single-use volumes.

Mechanism of Action: STING Pathway Activation
IACS-8803 functions as a STING agonist. It mimics the natural STING ligand, cyclic GMP-AMP

(cGAMP), binding directly to the STING protein located on the endoplasmic reticulum. This

binding event induces a conformational change in STING, leading to its translocation to the

Golgi apparatus. In the Golgi, STING recruits and activates TANK-binding kinase 1 (TBK1),

which in turn phosphorylates the transcription factor Interferon Regulatory Factor 3 (IRF3).

Phosphorylated IRF3 dimerizes and translocates to the nucleus, where it drives the

transcription of type I interferons (e.g., IFN-β) and other inflammatory cytokines. This cascade

initiates a powerful innate immune response and facilitates the priming of cytotoxic T-cells

against tumor antigens.
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STING Signaling Pathway Activation by IACS-8803
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Experimental Protocols
The following are example protocols for in vitro and in vivo studies using IACS-8803. These

should be adapted based on specific experimental needs and cell/animal models.

Protocol 1: In Vitro STING Activation using a THP-1
Luciferase Reporter Assay
This protocol describes the use of a THP-1 cell line containing an Interferon-Stimulated

Response Element (ISRE) driving a luciferase reporter gene to quantify STING activation by

IACS-8803.

Materials:

IRF-Luciferase THP-1 reporter cell line

RPMI 1640 medium

Fetal Bovine Serum (FBS)

Phorbol 12-myristate 13-acetate (PMA) for differentiation (optional)

IACS-8803

DMSO (for stock solution)

96-well white, clear-bottom assay plates

Luciferase assay reagent

Luminometer

Procedure:

Cell Culture and Plating:

Culture THP-1 reporter cells in RPMI 1640 supplemented with 10% FBS.
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Maintain cell density between 1 x 10^5 and 1.5 x 10^6 cells/mL.

Seed cells in a 96-well plate at a density of 5 x 10^4 to 1 x 10^5 cells per well in 100 µL of

media.

Preparation of IACS-8803:

Prepare a 10 mM stock solution of IACS-8803 in DMSO.

Perform serial dilutions of the IACS-8803 stock solution in culture medium to achieve the

desired final concentrations for the dose-response experiment.

Cell Treatment:

Add the diluted IACS-8803 solutions to the appropriate wells. Include a vehicle control

(medium with the same concentration of DMSO) and an unstimulated control.

Incubate the plate at 37°C in a 5% CO2 incubator for 18-24 hours.

Luciferase Assay:

After incubation, add the luciferase assay reagent to each well according to the

manufacturer's instructions.

Measure luminescence using a luminometer.

Data Analysis:

Subtract the background luminescence (from no-cell control wells).

Normalize the luciferase activity of treated cells to the vehicle control.

Plot the dose-response curve and calculate the EC50 value.
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Protocol 2: In Vivo Antitumor Efficacy in a B16
Melanoma Mouse Model
This protocol outlines a general procedure to evaluate the systemic antitumor efficacy of IACS-
8803 in a syngeneic mouse model.

Materials:

C57BL/6 mice (6-8 weeks old)

B16-F10 or B16-OVA melanoma cells

Complete cell culture medium (e.g., DMEM with 10% FBS)

Phosphate-buffered saline (PBS)

IACS-8803

Calipers for tumor measurement

Procedure:

Tumor Cell Implantation:

Culture B16 melanoma cells to ~80% confluency.

Harvest and wash the cells, then resuspend in sterile PBS at a concentration of 1 x 10^6

cells per 100 µL.

Subcutaneously inject 1 x 10^5 cells (in 100 µL) into the flank of each mouse. For

assessing systemic effects, tumors can be implanted on both flanks.

Treatment Schedule:

Once tumors are palpable (e.g., day 6-7 post-implantation), randomize mice into treatment

groups (e.g., vehicle control, IACS-8803).

Prepare the dosing solution of IACS-8803 in a suitable vehicle (e.g., PBS).
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Administer IACS-8803 via intratumoral injection. A typical dose is 10 µg per injection. If

tumors are bilateral, inject only one tumor to assess the effect on the untreated,

contralateral tumor.

A common dosing schedule is every 3 days for a total of 3-4 injections.

Tumor Growth Monitoring:

Measure tumor volume every 2-3 days using calipers. Tumor volume can be calculated

using the formula: (Length x Width^2) / 2.

Monitor mice for body weight changes and overall health.

Endpoint and Analysis:

Euthanize mice when tumors reach a predetermined size or at the end of the study.

Excise tumors for further analysis (e.g., histology, flow cytometry for immune cell

infiltration).

Compare tumor growth curves between treatment and control groups to determine

efficacy.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b12429112/docs#application-notes-and-protocols-for-
iacs-8803]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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